An In-Depth Technical Guide to the Thermodynamic Stability of Sodium 6-Hydroxyheptanoate
An In-Depth Technical Guide to the Thermodynamic Stability of Sodium 6-Hydroxyheptanoate
For Researchers, Scientists, and Drug Development Professionals
Abstract
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its shelf-life, safety, and efficacy. This guide provides a comprehensive technical overview of the methodologies used to assess the thermodynamic stability of sodium 6-hydroxyheptanoate, a model sodium salt of a hydroxy fatty acid. We delve into the foundational principles of thermodynamic stability, present detailed protocols for key analytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and explore the power of computational modeling in predicting stability. By synthesizing experimental rigor with theoretical insights, this document serves as a valuable resource for scientists dedicated to ensuring the robustness and quality of pharmaceutical compounds.
Introduction: The Imperative of Thermodynamic Stability in Pharmaceutical Development
In the pharmaceutical industry, the journey from a promising molecule to a market-approved drug is fraught with challenges, chief among them being the assurance of the compound's stability. Stability testing is a critical regulatory requirement, providing essential evidence on how a drug substance's quality changes over time under the influence of environmental factors like temperature, humidity, and light.[1][2] This endeavor is fundamentally a study of the compound's thermodynamics.
Defining Thermodynamic vs. Kinetic Stability
It is crucial to distinguish between thermodynamic and kinetic stability. A compound is thermodynamically stable if it exists in its lowest possible energy state under a given set of conditions. In contrast, a compound can be kinetically stable (or metastable) if a large energy barrier prevents it from converting to a more stable form, even if that conversion is thermodynamically favorable. For a drug substance, understanding both is vital, but thermodynamic stability provides the ultimate benchmark for its intrinsic robustness.
Implications for Shelf-Life, Efficacy, and Safety
The thermodynamic properties of an API dictate its physical and chemical integrity. An unstable compound can degrade, leading to a loss of potency, the formation of potentially toxic impurities, and alterations in physical properties like solubility and dissolution rate.[3] A comprehensive thermodynamic evaluation is therefore vital in the early stages of drug development to guide formulation strategies and establish a reliable re-test period or shelf life, ensuring patient safety and therapeutic efficacy.[4]
Introducing Sodium 6-Hydroxyheptanoate: A Model Compound
While specific research on sodium 6-hydroxyheptanoate is not extensively published, its structure as a sodium salt of a hydroxylated fatty acid makes it an excellent model for a class of compounds encountered in pharmaceutical development. Its functional groups—a carboxylate salt and a hydroxyl group—present specific potential degradation pathways and stability challenges that warrant a thorough investigation.
Physicochemical Characterization of Sodium 6-Hydroxyheptanoate
A foundational understanding of the molecule's properties is a prerequisite for any stability study.
Molecular Structure and Properties
Sodium 6-hydroxyheptanoate is the sodium salt of 6-hydroxyheptanoic acid. While extensive experimental data is not available in public literature, its basic properties can be computed. For the closely related and better-documented compound, sodium 6-hydroxyhexanoate, the molecular formula is C6H11NaO3 and the molecular weight is approximately 154.14 g/mol .[5] We can expect similar fundamental properties for the heptanoate analogue.
Table 1: Predicted Physicochemical Properties of Sodium 6-Hydroxyheptanoate
| Property | Predicted Value/Information | Source/Method |
| Molecular Formula | C7H13NaO3 | - |
| Molecular Weight | 172.17 g/mol | - |
| SMILES | C(CCC(C)O)C(=O)[O-].[Na+] | - |
| Hydrogen Bond Donors | 1 (from the hydroxyl group) | Computation |
| Hydrogen Bond Acceptors | 3 (from the carboxylate and hydroxyl oxygens) | Computation |
| Predicted pKa (of parent acid) | ~4.8 | Group Contribution Methods |
Note: These values are estimations based on chemical structure and data from similar compounds.
Experimental Assessment of Thermodynamic Stability
Thermal analysis techniques are the workhorses of stability assessment, providing direct measurement of a material's response to heat.
Core Principles: Enthalpy, Entropy, and Gibbs Free Energy
The thermodynamic stability of a system is ultimately described by the Gibbs Free Energy equation:
ΔG = ΔH - TΔS
Where:
-
ΔG is the change in Gibbs Free Energy (a negative value indicates a spontaneous process).
-
ΔH is the change in Enthalpy (heat absorbed or released).
-
T is the temperature in Kelvin.
-
ΔS is the change in Entropy (a measure of disorder).
Experimental techniques aim to measure these parameters, particularly the enthalpy changes associated with physical transitions (like melting) or chemical events (like decomposition).
Thermal Analysis Techniques
DSC is a powerful technique that measures the difference in heat flow between a sample and an inert reference as they are subjected to a controlled temperature program. It is invaluable for identifying melting points, glass transitions, and enthalpies of transition.[6][7]
Causality Behind Experimental Choices: The choice of heating rate is a critical parameter. A slower rate (e.g., 5-10 °C/min) provides better resolution of thermal events but can be time-consuming. A faster rate may be used for initial screening but can cause a shift in the observed transition temperatures. The use of a hermetically sealed pan is essential when studying hydrates or samples that may release volatiles, to prevent mass loss from affecting the heat flow measurement.
Step-by-Step Protocol for DSC Analysis:
-
Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards like indium and tin.
-
Sample Preparation: Accurately weigh 3-5 mg of sodium 6-hydroxyheptanoate into an aluminum DSC pan.
-
Encapsulation: Crimp the pan with a lid. For this compound, which may be hygroscopic, a hermetic (airtight) pan is recommended to prevent water loss during heating.
-
Instrument Setup: Place the sample pan in the DSC cell and an empty, sealed reference pan in the reference position.
-
Thermal Program:
-
Equilibrate the cell at a starting temperature (e.g., 25 °C).
-
Ramp the temperature at a controlled rate (e.g., 10 °C/min) up to a temperature beyond any expected transitions (e.g., 300 °C).
-
Use a nitrogen purge gas (e.g., 50 mL/min) to maintain an inert atmosphere and prevent oxidative degradation.
-
-
Data Analysis: Analyze the resulting thermogram to identify the onset temperature and peak maximum of any endothermic (melting) or exothermic (decomposition) events. Integrate the peak area to determine the enthalpy of the transition (ΔH).
TGA continuously measures the mass of a sample as a function of temperature or time in a controlled atmosphere.[8] It is essential for determining thermal stability, decomposition temperatures, and quantifying volatile content like water or residual solvents.[9][10][11]
Causality Behind Experimental Choices: The choice of atmosphere is crucial. An inert atmosphere (nitrogen) is used to study the intrinsic thermal decomposition of the material. In contrast, an oxidative atmosphere (air or oxygen) is used to assess the compound's stability against oxidation, which is a common degradation pathway.
Step-by-Step Protocol for TGA Analysis:
-
Calibration: Calibrate the TGA balance using standard weights and verify temperature accuracy with certified magnetic standards (Curie point standards).
-
Sample Preparation: Place 5-10 mg of sodium 6-hydroxyheptanoate into a tared TGA pan (platinum or ceramic pans are common).
-
Instrument Setup: Place the pan onto the TGA's microbalance.
-
Thermal Program:
-
Equilibrate at a starting temperature (e.g., 25 °C).
-
Ramp the temperature at a controlled rate (e.g., 10 °C/min) up to a high temperature (e.g., 600 °C) to ensure complete decomposition.
-
Use a controlled purge gas (e.g., nitrogen at 50 mL/min).
-
-
Data Analysis: Analyze the resulting TGA curve (mass vs. temperature). The onset temperature of a mass loss step indicates the beginning of decomposition. The derivative of this curve (DTG curve) shows the temperature of the maximum rate of mass loss.
Workflow Diagram for Experimental Stability Assessment
Caption: Workflow for assessing the thermodynamic stability of a new API.
Computational Approaches for Stability Prediction
While experimental methods are the gold standard, computational chemistry offers powerful predictive tools that can guide and accelerate development.
Introduction to Quantum Chemical Methods
Methods like Density Functional Theory (DFT) can calculate the electronic structure of a molecule, from which thermodynamic properties can be derived.[12] These in silico approaches can predict heats of formation, model reaction pathways, and help identify the most likely degradation products before extensive lab work is undertaken.
Predicting Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) is a key measure of a molecule's intrinsic stability. Group contribution methods and more sophisticated quantum chemical calculations can provide estimates of this value.[13][14] Machine learning models are also emerging as a powerful tool to predict thermodynamic properties for organic salts based on their structure.[15]
Logical Diagram of Computational Workflow
Caption: A computational workflow for predicting thermodynamic stability.
Factors Influencing the Stability of Sodium 6-Hydroxyheptanoate
The stability of a drug substance is not solely an intrinsic property but is heavily influenced by its environment.
Effect of Temperature
As demonstrated by TGA and DSC, temperature is a critical factor. The thermal decomposition of related polyhydroxyalkanoates often proceeds via a non-radical chain scission reaction (cis-elimination).[16][17] For sodium 6-hydroxyheptanoate, elevated temperatures could initiate decarboxylation or reactions involving the hydroxyl group.
Impact of pH and Excipient Compatibility
The pH of a formulation can significantly impact the stability of carboxylic acid drugs and their salts.[3] While the sodium salt form is generally stable, formulation with acidic excipients could protonate the carboxylate, potentially altering solubility and stability. Compatibility studies with common excipients are a mandatory part of pre-formulation development.
Potential Degradation Pathways
Based on its structure, several degradation pathways can be hypothesized for sodium 6-hydroxyheptanoate.
Caption: Hypothesized degradation pathways for sodium 6-hydroxyheptanoate.
Conclusion: A Holistic Approach to Stability Assessment
Ensuring the thermodynamic stability of a pharmaceutical compound like sodium 6-hydroxyheptanoate is a multi-faceted endeavor that forms a critical part of the drug development process, as outlined by regulatory bodies like the ICH.[1][18] A successful stability program integrates robust experimental techniques like DSC and TGA with predictive computational models. This holistic approach not only satisfies regulatory requirements but also builds a deep, causal understanding of the molecule's behavior. By elucidating intrinsic stability, identifying potential degradation pathways, and understanding environmental influences, researchers can design robust formulations and define appropriate storage conditions, ultimately safeguarding the quality, safety, and efficacy of the final medicinal product.
References
-
National Center for Biotechnology Information. PubChem Compound Summary for CID 23670195, Sodium 6-hydroxyhexanoate. Available from: [Link].
-
Chaires, J. B. (2011). Thermodynamic Studies for Drug Design and Screening. Expert Opinion on Drug Discovery, 6(1), 1-10. Available from: [Link].
-
ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available from: [Link].
-
NETZSCH Analyzing & Testing. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Available from: [Link].
-
Haq, M. A., et al. (2015). DSC Studies on Organic Melting Temperature Standards. ResearchGate. Available from: [Link].
-
Bordes, P., et al. (2006). Thermal Degradation of Poly(3-hydroxyalkanoates): Preparation of Well-Defined Oligomers. Polymer Degradation and Stability, 91(12), 3040-3049. Available from: [Link].
-
Cordfunke, E. H. P., et al. (1977). Thermodynamics of the actinoid elements. Part 6. The preparation and heats of formation of some sodium uranates(VI). Journal of the Chemical Society, Dalton Transactions, (17), 1641-1644. Available from: [Link].
-
Al-Nahary, T. T., et al. (2008). Thermal stability of anti-rheumatic pharmaceutical drugs parecoxib sodium and valdecoxib. Journal of Thermal Analysis and Calorimetry, 93(1), 177-181. Available from: [Link].
-
Torontech. (2023). Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Available from: [Link].
-
Pérez-Rivero, C., et al. (2019). Polyhydroxyalkanoates from a Mixed Microbial Culture: Extraction Optimization and Polymer Characterization. Polymers, 11(7), 1163. Available from: [Link].
-
TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC). Available from: [Link].
-
European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. Available from: [Link].
-
Gligorich, K. M., & Sigman, M. S. (2022). Evolution of Methods for the Oxidation of Primary Alcohols to Carboxylic Acids. Accounts of Chemical Research, 55(15), 2115-2127. Available from: [Link].
-
Wilding, W. V., et al. (2007). Thermodynamic Property Prediction for Solid Organic Compounds Based on Molecular Structure. BYU ScholarsArchive. Available from: [Link].
-
Carrasco, F., et al. (2006). Thermal stability of polyhydroxyalkanoates. Journal of Applied Polymer Science, 100(3), 2111-2121. Available from: [Link].
-
Auriga Research. (n.d.). Thermogravimetric Analysis (TGA). Available from: [Link].
-
Wang, L., et al. (2021). Study on the synthesis of nano-hydroxyapatite assisted by sodium dodecyl sulfate significantly enhances the adsorption performance of rhodamine B. RSC Advances, 11(48), 30161-30171. Available from: [Link].
-
Reading, M. (1995). Temperature calibration of differential scanning calorimeters. Journal of Thermal Analysis, 45(5), 833-841. Available from: [Link].
-
Bynum, K., et al. (2009). Thermodynamic stability assessment of a colloidal iron drug product: sodium ferric gluconate. Journal of Pharmaceutical Sciences, 98(10), 3846-3857. Available from: [Link].
-
Shapera, E., et al. (2024). Machine learning assisted prediction of organic salt structure properties. npj Computational Materials, 10(1), 1-9. Available from: [Link].
-
Patsnap. (2024). Overcoming Challenges in Carboxylic Acid Drug Formulations. Available from: [Link].
-
ResolveMass Laboratories. (2024). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. Available from: [Link].
-
European Medicines Agency. (2023). ICH Q1 guideline on stability testing of drug substances and drug products. Available from: [Link].
-
Organic Syntheses. (n.d.). 2,6-dihydroxyacetophenone. Available from: [Link].
-
Sajjad, W., et al. (2022). Bacterial Cellulose/Poly(vinyl alcohol)/Chitosan Films. Polymers, 14(1), 1-17. Available from: [Link].
-
Ghodssi, S. M., & Grandfield, K. (2013). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Journal of Visualized Experiments, (74), e4235. Available from: [Link].
-
ICH. (2023). STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available from: [Link].
-
Chen, J., et al. (2021). Rapid preparation of binary mixtures of sodium carboxylates as anodes in sodium-ion batteries. Journal of Materials Chemistry A, 9(18), 11253-11261. Available from: [Link].
-
Volova, T. G., et al. (2021). Biodegradable Polyhydroxyalkanoates with a Different Set of Valerate Monomers: Chemical Structure and Physicochemical Properties. Polymers, 13(18), 3096. Available from: [Link].
-
Aanerud, T., & Sjöblom, J. (2005). Synthesis of Hydroxy Sulfonate Surfactants. Molecules, 10(9), 1174-1181. Available from: [Link].
-
Basco, J. K., et al. (2021). Thermodynamic Properties of Molten Salts Measured by DSC. INIS-IAEA. Available from: [Link].
-
Lee, H., et al. (2023). Theoretical Calculations of Organic Salts and Their Correlation with Proton Conductivity. ACS Applied Polymer Materials, 5(6), 4467-4475. Available from: [Link].
-
Shinde, V. (2020). Thermogravimetric Analysis in Pharmaceuticals. Veeprho. Available from: [Link].
-
Riniker, S., & van Gunsteren, W. F. (2012). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews, 112(11), 5803-5837. Available from: [Link].
-
Aanerud, T., & Sjöblom, J. (2005). Synthesis of Hydroxy Sulfonate Surfactants. MDPI. Available from: [Link].
-
SlideShare. (n.d.). Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. Available from: [Link].
-
Kabo, G. J., et al. (2010). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Journal of Chemical & Engineering Data, 55(11), 4583-4598. Available from: [Link].
Sources
- 1. database.ich.org [database.ich.org]
- 2. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
- 3. Overcoming Challenges in Carboxylic Acid Drug Formulations [eureka.patsnap.com]
- 4. Thermodynamic Studies for Drug Design and Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Sodium 6-hydroxyhexanoate | C6H11NaO3 | CID 23670195 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
- 8. torontech.com [torontech.com]
- 9. aurigaresearch.com [aurigaresearch.com]
- 10. resolvemass.ca [resolvemass.ca]
- 11. veeprho.com [veeprho.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
- 14. pubs.acs.org [pubs.acs.org]
- 15. researchgate.net [researchgate.net]
- 16. researchgate.net [researchgate.net]
- 17. researchgate.net [researchgate.net]
- 18. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
